n-(2,4-Difluorophenyl)-n,n'-dimethylethylene-1,2-diamine

• Molecular Formula: C10H14F2N2
• Molecular Weight: 200.23 g/mol
• IUPAC Name: N'-(2,4-difluorophenyl)-N,N'-dimethylethane-1,2-diamine
• InChI: InChI=1S/C10H14F2N2/c1-13-5-6-14(2)10-4-3-8(11)7-9(10)12/h3-4,7,13H,5-6H2,1-2H3
• InChI Key: MFKGPAAHTCJZOU-UHFFFAOYSA-N
• Canonical SMILES: CNCCN(C)C1=C(C=C(C=C1)F)F

Description

N-(2,4-Difluorophenyl)-n,n'-dimethylethylene-1,2-diamine is a useful research compound. Its molecular formula is C10H14F2N2 and its molecular weight is 200.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Combine 1-bromo-2,4-difluorobenzene (1.00 g, 5.18 mmol), N,N′-dimethyl-ethylenediamine (2.74 g, 31.1 mmol), NaO-t-Bu (0.70 g, 7.2 mmol), Pd(dba)2 (0.060 g, 0.10 mmol) and (±)-BINAP (0.19 g, 0.31 mmol) in toluene (10 ml). Heat at 110° for 18 h, allow to cool, and extract with 1N HCl. Basify the aqueous solution with NaOH and extract with CH2Cl2. Dry, concentrate, and purify by PLC to give N-(2,4-difluoro-phenyl)-N,N′-dimethylethylenediamine.

Synthesis routes and methods II

Procedure details

Combine 1-bromo-2,4-difluorobenzene (1.00 g, 5.18 mmol), N,N′-dimethylethylenediamine (2.74 g, 31.1 mmol), NaO-t-Bu (0.70 g, 7.2 mmol), Pd(dba)2 (0.060 g, 0.10 mmol) and (+)-BINAP (0.19 g, 0.31 mmol) in toluene (10 ml). Heat at 110° for 18 h, allow to cool, and extract with 1N HCl. Basify the aqueous solution with NaOH and extract with CH2Cl2. Dry, concentrate, and purify by PLC to give N-(2,4-difluorophenyl)-N,N′-dimethylethylenediamine.